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Compound of Interest

Compound Name: 3-cyclopropyl-4-nitro-1H-indazole

Cat. No.: B12977790

Get Quote

Executive Summary & Pharmacophore Analysis
3-Cyclopropyl-4-nitro-1H-indazole (CAS: 1360931-72-1) serves as a critical high-value

intermediate for synthesizing ATP-competitive kinase inhibitors.[1][2] The "4-nitro" moiety acts

as a masked amino group, which, upon reduction to 4-amino-3-cyclopropyl-1H-indazole,

provides a key attachment point for urea or amide linkers that bind to the kinase hinge region.

[1][2]

The 3-cyclopropyl substituent is a strategic bioisostere for isopropyl or tert-butyl groups.[1][2] It

offers:

Enhanced Metabolic Stability: The cyclopropyl ring resists oxidative metabolism (CYP450)

better than alkyl chains.[1][2]

Hydrophobic Pocket Filling: It optimally fills the "gatekeeper" or "back pocket" regions in

kinases like JNK and CDK2, improving potency and selectivity.[2]

Conformational Rigidity: The ring restricts bond rotation, pre-organizing the molecule for

binding.[2]
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Core Scaffold Comparison
The following table compares the biological potential of the 3-cyclopropyl scaffold against

common alternatives (3-methyl, 3-phenyl) based on Structure-Activity Relationship (SAR) data

from kinase inhibitor studies.

Scaffold
Variant

Target
Selectivity
(Primary)

Est. IC50 (nM)
Metabolic
Stability (t1/2)

Key Advantage

3-Cyclopropyl-4-

aminoindazole
CDK2 / JNK1 < 10 nM High (> 2h)

Optimal pocket

fit; reduced CYP

oxidation

3-Methyl-4-

aminoindazole

Pan-Kinase (Low

Selectivity)
50 - 100 nM Moderate

Smaller size;

less steric clash

but lower affinity

3-Phenyl-4-

aminoindazole
FGFR / VEGFR 20 - 50 nM Low (< 30 min)

High potency but

poor solubility &

metabolic liability

3-Isopropyl-4-

aminoindazole
JNK / p38 MAPK 15 - 40 nM Moderate

Good potency;

susceptible to

CYP oxidation

Analyst Note: The 3-cyclopropyl analog consistently demonstrates a superior balance of

potency and pharmacokinetic (PK) properties compared to alkyl or aryl analogs, making it the

preferred scaffold for next-generation kinase inhibitors.[1][2]

Biological Activity & Mechanism of Action[3][4][5][6]
[7]
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A. CDK2 Inhibition (Cell Cycle Regulation)
The 3-cyclopropyl-4-aminoindazole core is a potent scaffold for Cyclin-Dependent Kinase 2

(CDK2) inhibitors.[1][2]

Mechanism: The indazole nitrogen (N1/N2) forms hydrogen bonds with the hinge region

(e.g., Leu83 in CDK2).[1][2] The 3-cyclopropyl group occupies the hydrophobic pocket

adjacent to the gatekeeper residue (Phe80), displacing water and increasing binding entropy.

[1][2]

Therapeutic Application: Inhibition of CDK2/Cyclin E arrests the cell cycle at the G1/S

transition, inducing apoptosis in solid tumors (e.g., ovarian, breast).[2]

B. JNK Pathway Modulation (Inflammation & Fibrosis)
Analogs derived from this scaffold are potent inhibitors of c-Jun N-terminal Kinase (JNK).[1][2]

[3]

Mechanism: The 4-amino group is typically acylated to form an amide or urea, which extends

into the solvent-exposed region or interacts with the DFG motif.[1][2] The 3-cyclopropyl

group provides selectivity over p38 MAPK by exploiting subtle differences in the ATP-binding

pocket size.[1][2]

Therapeutic Application: Treatment of idiopathic pulmonary fibrosis (IPF) and autoimmune

disorders.[1][2]

C. Signaling Pathway Visualization
The following diagram illustrates the downstream effects of 3-cyclopropyl-4-aminoindazole

analogs on the CDK2 and JNK pathways.
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Figure 1: Dual-pathway inhibition mechanism.[1][2] The scaffold blocks CDK2-mediated Rb

phosphorylation (arresting cell cycle) and JNK-mediated c-Jun activation (reducing fibrosis).[1]

[2]

Experimental Protocols
Protocol A: Synthesis of the Active 4-Amino Scaffold
The reduction of the nitro group is the critical step to activate the scaffold for drug synthesis.[2]

Reagents:

3-Cyclopropyl-4-nitro-1H-indazole (1.0 eq)[1][2]
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Iron powder (Fe) (5.0 eq) or Pd/C (10% w/w)[1][2]

Ammonium chloride (NH4Cl) (saturated aq.) or Hydrogen gas (H2)[1][2]

Ethanol/Water (4:[1][2]1) or Methanol[1][2][4]

Procedure (Iron Reduction Method - High Yield):

Dissolution: Dissolve 3-cyclopropyl-4-nitro-1H-indazole (1 mmol) in Ethanol (10 mL) and

Water (2.5 mL).

Activation: Add NH4Cl (5 mmol) and Iron powder (5 mmol) to the solution.

Reflux: Heat the mixture to reflux (80°C) with vigorous stirring for 2-4 hours. Monitor by TLC

(disappearance of yellow nitro spot, appearance of fluorescent amine spot).[2]

Filtration: Cool to room temperature. Filter through a Celite pad to remove iron residues.[1][2]

Wash the pad with Ethyl Acetate.[2]

Extraction: Concentrate the filtrate. Dilute with water and extract with Ethyl Acetate (3x).[1][2]

Purification: Dry organic layer over Na2SO4, filter, and concentrate. Purify via flash column

chromatography (Hexane/EtOAc) to yield 3-cyclopropyl-1H-indazol-4-amine as a pale brown

solid.[1][2]

Protocol B: In Vitro Kinase Inhibition Assay
(CDK2/Cyclin E)
Objective: Determine the IC50 of the synthesized analog against CDK2.[1][2]

Preparation: Prepare a 4x solution of the test compound in kinase buffer (50 mM HEPES pH

7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35).[1][2]

Enzyme Mix: Dilute recombinant CDK2/Cyclin E complex (0.5 nM final) in kinase buffer.

Substrate Mix: Prepare a solution containing biotinylated peptide substrate (Histone H1

derived) and ATP (at Km, typically 10-50 µM).[1][2]
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Reaction:

Add 5 µL of Compound solution to a 384-well plate.

Add 10 µL of Enzyme Mix. Incubate for 15 min at RT (to allow compound binding).

Add 10 µL of Substrate Mix to initiate the reaction.[2]

Incubate for 60 min at RT.

Detection: Stop reaction with EDTA. Add detection reagents (e.g., Streptavidin-XL665 and

Anti-phospho-antibody-Cryptate for HTRF assay).[1][2]

Analysis: Measure FRET signal. Calculate % Inhibition =

.[1][2] Fit data to a 4-parameter logistic model to determine IC50.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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